Cas no 2227205-35-6 (2-{1-[(tert-butoxy)carbonyl]-1-azaspiro[3.3]heptan-6-yl}acetic acid)

• Product Name: 2-{1-[(tert-butoxy)carbonyl]-1-azaspiro[3.3]heptan-6-yl}acetic acid
• CAS No: 2227205-35-6
• MF: C₁₃H₂₁NO₄
• MW: 255.31
• CID: 5301029
• Update Time: 2026-03-10

2-{1-[(tert-butoxy)carbonyl]-1-azaspiro[3.3]heptan-6-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-(tert-butoxycarbonyl)-1-azaspiro[3.3]heptan-6-yl)acetic acid
• 2-{1-[(tert-butoxy)carbonyl]-1-azaspiro[3.3]heptan-6-yl}acetic acid

• Inchi： 1S/C13H21NO4/c1-12(2,3)18-11(17)14-5-4-13(14)7-9(8-13)6-10(15)16/h9H,4-8H2,1-3H3,(H,15,16)
• InChI Key： FZWTZIVSEFHNMJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC1CC2(N(C(OC(C)(C)C)=O)CC2)C1

Additional information on 2-{1-[(tert-butoxy)carbonyl]-1-azaspiro[3.3]heptan-6-yl}acetic acid

Comprehensive Overview of 2-{1-[(tert-butoxy)carbonyl]-1-azaspiro[3.3]heptan-6-yl}acetic acid (CAS No. 2227205-35-6)

In the rapidly evolving field of pharmaceutical and organic chemistry, 2-{1-[(tert-butoxy)carbonyl]-1-azaspiro[3.3]heptan-6-yl}acetic acid (CAS No. 2227205-35-6) has emerged as a compound of significant interest. This molecule, characterized by its unique spirocyclic structure and tert-butoxycarbonyl (Boc) protecting group, is widely utilized in drug discovery and development. Researchers are increasingly focusing on its potential applications in peptide synthesis, small molecule therapeutics, and bioconjugation, making it a hot topic in academic and industrial circles.

The spiro[3.3]heptane core of this compound provides exceptional three-dimensional rigidity, which is highly sought after in the design of bioactive molecules. This structural feature enhances binding affinity and selectivity, addressing key challenges in drug-target interactions. Moreover, the presence of the carboxylic acid functionality allows for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening. As the demand for novel scaffolds in medicinal chemistry grows, 2-{1-[(tert-butoxy)carbonyl]-1-azaspiro[3.3]heptan-6-yl}acetic acid stands out as a versatile building block.

Recent advancements in AI-driven drug discovery have further amplified the relevance of this compound. Computational models frequently highlight spirocyclic structures as favorable candidates due to their conformational stability and drug-like properties. This aligns with the increasing number of searches for terms like "spirocyclic compounds in drug design" and "Boc-protected amino acid derivatives," reflecting the scientific community's growing curiosity. Additionally, the compound’s role in PROTACs (Proteolysis-Targeting Chimeras) and covalent inhibitors has sparked discussions in forums and research publications.

From a synthetic perspective, the preparation of 2-{1-[(tert-butoxy)carbonyl]-1-azaspiro[3.3]heptan-6-yl}acetic acid involves multi-step organic transformations, often leveraging transition metal catalysis and asymmetric synthesis. These methods are critical for achieving high enantiopurity, a requirement for many pharmaceutical intermediates. The compound’s CAS No. 2227205-35-6 serves as a unique identifier in chemical databases, facilitating efficient retrieval for researchers exploring structure-activity relationships (SAR).

Environmental and regulatory considerations also play a role in the compound’s adoption. Unlike many traditional intermediates, 2-{1-[(tert-butoxy)carbonyl]-1-azaspiro[3.3]heptan-6-yl}acetic acid is designed to align with green chemistry principles, minimizing hazardous byproducts. This aspect resonates with the rising trend of "sustainable synthetic routes" in organic chemistry, a topic frequently queried in search engines.

In conclusion, 2-{1-[(tert-butoxy)carbonyl]-1-azaspiro[3.3]heptan-6-yl}acetic acid (CAS No. 2227205-35-6) represents a convergence of innovation in molecular design, synthetic methodology, and therapeutic potential. Its applications span from peptide mimetics to fragment-based drug discovery, solidifying its position as a cornerstone in modern chemistry. As research continues to uncover new possibilities, this compound is poised to remain at the forefront of scientific exploration.